Cas no 98792-93-9 (2,4',6'-Trichloro-6-phenyl-4,5'-bipyrimidine)

• Product Name: 2,4',6'-Trichloro-6-phenyl-4,5'-bipyrimidine
• CAS No: 98792-93-9
• MF: C₁₄H₇Cl₃N₄
• MW: 337.591179132462
• CID: 1991235
• PubChem ID: 630723
• Update Time: 2025-04-21

2,4',6'-Trichloro-6-phenyl-4,5'-bipyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4',6'-Trichloro-6-phenyl-4,5'-bipyrimidine
• 4,6-dichloro-5-(2-chloro-6-phenylpyrimidin-4-yl)pyrimidine
• DTXSID20348138
• Q63395784
• AC1LCHVY
• 98792-93-9
• XCTTWVSSTMNUNV-UHFFFAOYSA-N
• 2',4,6-Trichloro-6'-phenyl-5,4'-bipyrimidine

• Inchi： 1S/C14H7Cl3N4/c15-12-11(13(16)19-7-18-12)10-6-9(20-14(17)21-10)8-4-2-1-3-5-8/h1-7H
• InChI Key： XCTTWVSSTMNUNV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)C1=CC(C2C=CC=CC=2)=NC(=N1)Cl

Computed Properties

• Exact Mass: 335.973629Da
• Monoisotopic Mass: 335.973629Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 51.6Ų